Cas no 1863926-94-6 (4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine)

4-(2-Methoxy-1,3-thiazol-5-yl)butan-2-amine is a specialized organic compound featuring a thiazole core with a methoxy substituent at the 2-position and an amine-functionalized butyl chain at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for heterocyclic modifications. The methoxy group enhances electron density, influencing its participation in nucleophilic or electrophilic reactions, while the amine moiety offers a handle for further derivatization. Its well-defined molecular architecture makes it suitable for applications requiring precise structural control, such as ligand design or bioactive molecule development. The compound is typically handled under inert conditions due to its sensitivity.

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine structure

1863926-94-6 structure

Product Name:4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine

CAS No:1863926-94-6

MF:C₈H₁₄N₂OS

MW:186.274560451508

CID:6072883

PubChem ID:165619721

Update Time:2025-06-08

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine
- 1863926-94-6
- EN300-1851753
- Inchi： 1S/C8H14N2OS/c1-6(9)3-4-7-5-10-8(11-2)12-7/h5-6H,3-4,9H2,1-2H3
- InChI Key： OZZIMQJRZPIMBQ-UHFFFAOYSA-N
- SMILES： S1C(=NC=C1CCC(C)N)OC

Computed Properties

Exact Mass: 186.08268425g/mol
Monoisotopic Mass: 186.08268425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 76.4Å²

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1851753-0.05g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	0.05g	$888.0	2023-09-19
Enamine	EN300-1851753-0.1g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	0.1g	$930.0	2023-09-19
Enamine	EN300-1851753-0.25g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	0.25g	$972.0	2023-09-19
Enamine	EN300-1851753-0.5g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	0.5g	$1014.0	2023-09-19
Enamine	EN300-1851753-1.0g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	1g	$1829.0	2023-06-03
Enamine	EN300-1851753-2.5g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	2.5g	$2071.0	2023-09-19
Enamine	EN300-1851753-5.0g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	5g	$5304.0	2023-06-03
Enamine	EN300-1851753-10.0g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	10g	$7866.0	2023-06-03
Enamine	EN300-1851753-1g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	1g	$1057.0	2023-09-19
Enamine	EN300-1851753-5g	4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine	1863926-94-6	5g	$3065.0	2023-09-19

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine (CAS No. 1863926-94-6): A Comprehensive Overview

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine (CAS No. 1863926-94-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and amine functionalities, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine is composed of a butane chain with an amine group at the second position and a 2-methoxythiazole ring attached to the fourth carbon. The presence of the thiazole ring, known for its bioactive properties, and the methoxy substituent contribute to the compound's stability and reactivity. These structural features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have explored the biological activities of 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine has also been studied for its neuroprotective effects. Research conducted on animal models has demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine has been another focus of recent studies. Preliminary data indicate that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine in various therapeutic contexts. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine (CAS No. 1863926-94-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.